Cas no 35367-40-9 (Benzamide,2,6-difluoro-N-[[(4-fluorophenyl)amino]carbonyl]-)

Benzamide,2,6-difluoro-N-[[(4-fluorophenyl)amino]carbonyl]- structure
35367-40-9 structure
Product Name:Benzamide,2,6-difluoro-N-[[(4-fluorophenyl)amino]carbonyl]-
CAS No:35367-40-9
MF:C14H9F3N2O2
MW:294.228673696518
CID:314535
PubChem ID:93182
Update Time:2025-04-19

Benzamide,2,6-difluoro-N-[[(4-fluorophenyl)amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2,6-difluoro-N-[[(4-fluorophenyl)amino]carbonyl]-
    • 35367-40-9
    • DTXSID00877673
    • 2,6-Difluoro-N-(((4-fluorophenyl)amino)carbonyl)benzamide
    • Benzamide, 2,6-difluoro-N-(((4-fluorophenyl)amino)carbonyl)-
    • BENZAMIDE, 2,6-DIFLUORO-N-[[(4-FLUOROPHENYL)AMIN
    • SCHEMBL7604101
    • Inchi: 1S/C14H9F3N2O2/c15-8-4-6-9(7-5-8)18-14(21)19-13(20)12-10(16)2-1-3-11(12)17/h1-7H,(H2,18,19,20,21)
    • InChI Key: XFDJATSJHBHFMV-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(NC(NC1C=CC(=CC=1)F)=O)=O)F

Computed Properties

  • Exact Mass: 294.06167
  • Monoisotopic Mass: 294.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.446
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.594
  • PSA: 58.2
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